Cas no 57800-41-6 (3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol)

3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol structure

57800-41-6 structure

Product Name:3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol

CAS No:57800-41-6

MF:C₁₆H₁₄O₄

MW:270.279964923859

CID:1606708

PubChem ID:441958

Update Time:2025-04-21

3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol
- phenol, 3-methoxy-4-(6-methoxy-2-benzofuranyl)-
- 3-Methoxy-4-(6-methoxybenzofuran-2-yl)phenol
- CHEBI:9980
- LMPK12160036
- Vignafuran
- CHEMBL233767
- C08993
- 2-(4-Hydroxy-2-methoxyphenyl)-6-methoxybenzofuran
- 57800-41-6
- G9CLF6S56A
- Q27108545
- UNII-G9CLF6S56A
- DTXSID40331688
- BDBM50213495
- DB-294413
- Inchi： 1S/C16H14O4/c1-18-12-5-3-10-7-16(20-14(10)9-12)13-6-4-11(17)8-15(13)19-2/h3-9,17H,1-2H3
- InChI Key： YCDZKMJZSGRQML-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C=C1C1C=CC(=CC=1OC)O)OC

Computed Properties

Exact Mass: 270.08922
Monoisotopic Mass: 270.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.239
Boiling Point: 413.7°C at 760 mmHg
Flash Point: 204°C
Refractive Index: 1.616
PSA: 51.83

3-methoxy-4-(6-methoxy-1-benzofuran-2-yl)phenol Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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